Cas no 1261645-82-2 (1,4-difluoro-2-isocyanato-5-methoxybenzene)

• Product Name: 1,4-difluoro-2-isocyanato-5-methoxybenzene
• CAS No: 1261645-82-2
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 4583722
• PubChem ID: 71695321
• Update Time: 2025-08-05

1,4-difluoro-2-isocyanato-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-isocyanato-5-methoxybenzene

• Inchi： 1S/C8H5F2NO2/c1-13-8-3-5(9)7(11-4-12)2-6(8)10/h2-3H,1H3
• InChI Key： ZTPBHFHZVDVDSK-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OC)=C(F)C=C1N=C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1,4-difluoro-2-isocyanato-5-methoxybenzene

Recent Advances in the Application of 1,4-Difluoro-2-isocyanato-5-methoxybenzene (CAS: 1261645-82-2) in Chemical Biology and Pharmaceutical Research

1,4-Difluoro-2-isocyanato-5-methoxybenzene (CAS: 1261645-82-2) is a specialized aromatic isocyanate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound, characterized by its fluorine substitutions and isocyanate functional group, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of covalent inhibitors, targeted drug conjugates, and novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1,4-difluoro-2-isocyanato-5-methoxybenzene as a key intermediate in the synthesis of covalent kinase inhibitors. The isocyanate group was found to selectively react with nucleophilic residues (e.g., cysteine or lysine) in the ATP-binding pocket of target kinases, leading to irreversible inhibition. This approach demonstrated improved selectivity and potency compared to traditional reversible inhibitors, particularly in challenging targets such as EGFR T790M mutants.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the development of antibody-drug conjugates (ADCs). The fluorine atoms in the benzene ring were shown to enhance the stability of the linker system, while the isocyanate group provided efficient conjugation to antibody lysine residues. This resulted in ADCs with improved pharmacokinetic properties and reduced off-target effects in preclinical models of HER2-positive breast cancer.

Recent mechanistic studies have also shed light on the reactivity profile of 1,4-difluoro-2-isocyanato-5-methoxybenzene. A 2024 publication in Chemical Science employed computational chemistry and kinetic studies to demonstrate that the electron-withdrawing effects of the fluorine substituents significantly accelerate isocyanate reactivity while maintaining excellent chemoselectivity. This property has been exploited in the development of activity-based protein profiling (ABPP) probes for studying enzyme function in complex biological systems.

From a synthetic chemistry perspective, novel methodologies have been developed to access derivatives of 1,4-difluoro-2-isocyanato-5-methoxybenzene. A recent Nature Protocols paper detailed a palladium-catalyzed cross-coupling approach that enables selective functionalization of the aromatic ring while preserving the isocyanate group. This advancement has expanded the structural diversity accessible from this key intermediate, facilitating the exploration of structure-activity relationships in medicinal chemistry programs.

In the field of materials science, researchers have begun exploring applications of this compound in drug delivery systems. Its ability to form stable urethane linkages with polyols has been utilized to create pH-responsive polymer carriers for targeted drug release. The fluorine atoms contribute to enhanced membrane permeability, as demonstrated in recent in vivo studies of anticancer drug formulations.

Looking forward, the unique properties of 1,4-difluoro-2-isocyanato-5-methoxybenzene position it as a valuable tool in multiple areas of pharmaceutical development. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras), the development of novel bioorthogonal chemistry reagents, and applications in covalent fragment-based drug discovery. As synthetic methodologies continue to advance and our understanding of its reactivity deepens, this compound is expected to play an increasingly important role in addressing challenging therapeutic targets.